![molecular formula C7H7BrFN B2699514 4-Bromo-2-fluoro-6-methylaniline CAS No. 429683-46-5](/img/structure/B2699514.png)
4-Bromo-2-fluoro-6-methylaniline
Overview
Description
“4-Bromo-2-fluoro-6-methylaniline” is an organic compound with the molecular formula C7H7BrFN . It has a molecular weight of 204.04 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of “4-Bromo-2-fluoro-6-methylaniline” involves multiple steps . The process typically starts with a nitration, followed by a conversion from the nitro group to an amine, and finally a bromination . The end product is meta, so a meta directing group must be utilized . Of the nitro, bromine, and amine group, only the nitro group is meta direction .
Molecular Structure Analysis
The InChI code for “4-Bromo-2-fluoro-6-methylaniline” is 1S/C7H7BrFN/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3
. The compound’s structure can also be represented by the SMILES string Cc1cc(F)cc(Br)c1N
.
Chemical Reactions Analysis
“4-Bromo-2-fluoro-6-methylaniline” possesses multiple reactivities, including cross-coupling reactions on the bromide substituent, nucleophilic substitution on the amine, and nucleophilic aromatic substitution on the fluoride group .
Physical And Chemical Properties Analysis
“4-Bromo-2-fluoro-6-methylaniline” is a solid at room temperature . It has a molecular weight of 204.04 . The compound should be stored in a refrigerator .
Scientific Research Applications
1. Applications in Dye Synthesis and Microreaction Systems
4-Bromo-3-methylanisole, closely related to 4-Bromo-2-fluoro-6-methylaniline, is primarily used in synthesizing black fluorane dye, an essential component in thermal paper manufacturing. Innovative continuous homogeneous bromination technology in microreaction systems has enhanced the mono-bromination of 3-methylanisole, yielding 4-bromo-3-methylanisole with high selectivity and minimal byproducts (Xie, Wang, Deng, & Luo, 2020).
2. Role in Synthesis of Anti-inflammatory Compounds
2-Fluoro-4-bromobiphenyl, a key intermediate in flurbiprofen production (a non-steroidal anti-inflammatory and analgesic material), can be synthesized using 2-fluoro-4-bromoaniline. This research highlights the development of a practical synthesis method for this compound, demonstrating its relevance in pharmaceutical manufacturing (Qiu, Gu, Zhang, & Xu, 2009).
3. Synthesis of Advanced Optical Materials
The synthesis of (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline derivatives through Suzuki cross-coupling reactions has been explored. These compounds have been studied for their non-linear optical properties, reactivity, and structural features, suggesting applications in advanced material sciences (Rizwan et al., 2021).
Safety and Hazards
properties
IUPAC Name |
4-bromo-2-fluoro-6-methylaniline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLNCSLAIDQBUKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-fluoro-6-methylaniline | |
CAS RN |
429683-46-5 | |
Record name | 4-Bromo-2-fluoro-6-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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